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Methyl 4-acetamido-2-

hydroxybenzoate

Cat. No.: B132618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 4-acetamido-2-hydroxybenzoate is a versatile chemical intermediate with significant

applications in the pharmaceutical industry. Its unique structure, featuring a salicylic acid

backbone with acetamido and methyl ester functionalities, makes it a valuable precursor for the

synthesis of a variety of bioactive molecules. This document provides detailed application notes

and experimental protocols for the use of Methyl 4-acetamido-2-hydroxybenzoate, with a

focus on its role in the synthesis of gastrointestinal prokinetic agents and other

pharmacologically relevant compounds.

Chemical Properties and Spectroscopic Data
Methyl 4-acetamido-2-hydroxybenzoate is a light brown solid.[1] Key chemical and physical

properties are summarized in the table below.
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Property Value Reference

CAS Number 4093-28-1 [2]

Molecular Formula C₁₀H₁₁NO₄ [2]

Molecular Weight 209.20 g/mol [2]

Melting Point 146-147 °C [3]

Appearance Light Brown Solid [1]

Storage
2-8°C, Refrigerator, Inert

atmosphere
[3][4]

Spectroscopic Data:

Spectrum Type Data Reference

¹H-NMR (CDCl₃)

δ 10.86 (s, 1H), 7.78 (d, J=8.6

Hz, 1H), 7.23 (s, 1H), 7.16 (br

s, 1H), 7.10 (d, J=8.6 Hz, 1H),

3.92 (s, 3H), 2.19 (s, 3H)

[5][6]

Mass Spectrum (m/z) 208 (MH)⁺ [5][6]

¹³C-NMR (Predicted)

Data not explicitly found in

search results, but would be

predicted based on the

structure.

IR (Predicted)

Data not explicitly found in

search results, but would show

characteristic peaks for O-H,

N-H, C=O (ester and amide),

and aromatic C-H and C=C

bonds.

Synthesis of Methyl 4-acetamido-2-hydroxybenzoate
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A common and high-yielding synthesis of Methyl 4-acetamido-2-hydroxybenzoate involves

the acetylation of Methyl 4-amino-2-hydroxybenzoate.[5][6]

Experimental Protocol: Synthesis of Methyl 4-
acetamido-2-hydroxybenzoate
Materials:

Methyl 4-amino-2-hydroxybenzoate (50.7 g, 303.6 mmol)

Ethyl acetate (750 mL)

Water (250 mL)

Sodium bicarbonate (34.9 g, 415.5 mmol)

Acetyl chloride (29.7 mL, 415.5 mmol)

Brine

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve Methyl 4-amino-2-hydroxybenzoate in ethyl acetate.

Add a solution of sodium bicarbonate in water to the reaction mixture.

Cool the mixture to 0°C with continuous stirring.

Slowly add acetyl chloride to the cooled mixture over a period of 15 minutes.

Allow the reaction mixture to gradually warm to room temperature and continue stirring for 2

hours.

After the reaction is complete, separate the organic and aqueous layers.

Wash the organic layer with brine and dry it over anhydrous sodium sulfate.
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Remove the solvent under reduced pressure to obtain the crude product.

The resulting white solid is methyl 4-acetamido-2-hydroxybenzoate.

Quantitative Data:

Parameter Value Reference

Yield 63.5 g (99%) [5][6]

| Purity | High (based on NMR and MS data) |[5][6] |

Visualization of Synthesis Workflow:
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Starting Materials

Reaction

Work-up

Product

Methyl 4-amino-2-hydroxybenzoate

Acetylation in Ethyl Acetate/Water
0°C to Room Temperature, 2h

Acetyl Chloride Sodium Bicarbonate

Separation of Layers

Brine Wash

Drying (Na₂SO₄)

Solvent Removal

Methyl 4-acetamido-2-hydroxybenzoate

Methyl 4-acetamido-2-hydroxybenzoate Methyl 4-acetamido-5-chloro-2-hydroxybenzoateChlorination (NCS) Methyl 4-acetamido-5-chloro-2-ethoxybenzoateEthoxylation 4-amino-5-chloro-2-ethoxybenzoic acidHydrolysis MosaprideFurther Steps
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Mosapride

5-HT₄ Receptor
(Enteric Neuron)

agonizes

Acetylcholine (ACh)
Release

ACh

Muscarinic Receptor
(Smooth Muscle Cell)

stimulates

Increased GI Motility

 

Methyl 4-acetamido-2-hydroxybenzoate

Chlorination

Bromination

Bromoethylation

Cyclization

Hydrolysis

4-amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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